Cas no 2060062-32-8 (2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• CAS No: 2060062-32-8
• MF: C₁₁H₁₄ClFN₂
• MW: 228.693665027618
• MDL: MFCD30535873
• CID: 4635746
• PubChem ID: 126796864
• Update Time: 2025-05-21

2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• Z2738925083

• MDL： MFCD30535873
• Inchi： 1S/C11H13FN2.ClH/c1-7-4-9-8(2-3-13)6-14-11(9)5-10(7)12;/h4-6,14H,2-3,13H2,1H3;1H
• InChI Key： AXBPTAGOVWOIRR-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC2=C(C=C1C)C(=CN2)CCN

Computed Properties

• Exact Mass: 228.0829543g/mol
• Monoisotopic Mass: 228.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8

2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 2060062-32-8)

The compound 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 2060062-32-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the fluoro and methyl substitutions on the indole ring, make it a valuable intermediate for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the indole scaffold's prevalence in neurotransmitters like serotonin.

In recent years, the demand for fluorinated indole derivatives has surged due to their enhanced bioavailability and metabolic stability. The 6-fluoro-5-methyl substitution pattern in this compound is a key focus area, as it may influence binding affinity to specific receptors. This aligns with current trends in precision medicine, where researchers seek to optimize molecular structures for targeted therapies. Questions like "How does fluorination affect indole pharmacology?" or "What are the synthetic routes for 6-fluoroindole derivatives?" frequently appear in academic searches, reflecting the compound's relevance.

The hydrochloride salt form of 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine improves solubility, a critical factor for in vitro and in vivo studies. This property is especially valuable in high-throughput screening (HTS) platforms, where solubility issues often hinder drug discovery. The compound's CAS No. 2060062-32-8 serves as a unique identifier in regulatory and procurement contexts, ensuring traceability in Good Manufacturing Practice (GMP)-compliant workflows.

From a synthetic chemistry perspective, the preparation of 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride involves multi-step protocols, including Fischer indole synthesis and subsequent functional group modifications. Researchers often explore green chemistry approaches to optimize yield and reduce waste, addressing sustainability concerns in the pharmaceutical industry. Queries such as "Eco-friendly synthesis of fluorinated indoles" or "Scaling up indole-3-ethylamine derivatives" highlight these operational challenges.

Analytical characterization of this compound typically employs nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These techniques verify the purity and structural integrity of the material, which is essential for reproducible research outcomes. The growing integration of artificial intelligence (AI) in spectral analysis has further streamlined quality control processes for such specialized chemicals.

In conclusion, 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride represents a compelling case study in modern medicinal chemistry. Its structural nuances and functional versatility position it as a promising candidate for addressing unmet medical needs, particularly in neuropharmacology. As the scientific community continues to explore structure-activity relationships (SAR) of indole derivatives, this compound will likely remain a focal point in both academic and industrial research initiatives.